Cas no 2228516-45-6 (tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate
• CAS No: 2228516-45-6
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6042651
• PubChem ID: 165698850
• Update Time: 2025-06-18

tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate
• 2228516-45-6
• EN300-1899920

• Inchi： 1S/C18H28N2O4/c1-12-9-14(22-5)16(15(10-12)23-6)13-11-19-7-8-20(13)17(21)24-18(2,3)4/h9-10,13,19H,7-8,11H2,1-6H3
• InChI Key： JAOGGRWGDBKAPF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C(=CC(C)=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2228516-45-6)

Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate, a compound with the CAS number 2228516-45-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a substituted phenyl ring, contribute to its unique chemical properties and biological interactions.

The< strong>nomenclature of this compound provides valuable insights into its molecular structure. The term "tert-butyl" indicates the presence of a tertiary butyl group attached to the piperazine ring, while "2-(2,6-dimethoxy-4-methylphenyl)" describes the substituent on the second carbon of the piperazine ring. This substituent itself is a phenyl ring that is modified with two methoxy groups at the 2 and 6 positions and a methyl group at the 4 position. Such structural modifications are often employed to enhance the pharmacological properties of the molecule, including its solubility, metabolic stability, and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. These compounds have been investigated for their roles in various neurological and cardiovascular applications. The< strong>tert-butyl group in Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate is particularly noteworthy, as it can influence the compound's lipophilicity and binding affinity to biological targets. Additionally, the< strong>dimethoxy and< strong>methyl substituents on the phenyl ring may contribute to its interactions with specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in drug discovery. The< strong>piperazine core is a well-known scaffold in medicinal chemistry, often used in the development of drugs that modulate neurotransmitter systems. For instance, piperazine derivatives have been explored for their effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The unique substitution pattern of Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate may make it a promising candidate for further investigation in these areas.

Recent studies have highlighted the importance of structural diversity in drug design. By modifying key functional groups within a molecular framework, researchers can fine-tune the pharmacological properties of a compound. In the case of Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate, the combination of a tert-butyl group and a substituted phenyl ring creates a complex chemical entity with potentially multiple sites of interaction. This complexity could be leveraged to develop drugs with enhanced efficacy and reduced side effects.

The< strong>chemical synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves alkylation reactions, while the phenyl substituent is often incorporated through Suzuki or Buchwald-Hartwig coupling reactions. These synthetic strategies are well-established in organic chemistry but require precise control to avoid unwanted byproducts.

In terms of< strong>biological activity, preliminary studies suggest that Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate may exhibit properties similar to other piperazine derivatives. For example, it could interact with monoamine transporters or receptor subtypes involved in neurotransmitter regulation. However, more comprehensive pharmacological testing is needed to fully characterize its effects. This includes in vitro assays to assess binding affinity and in vivo studies to evaluate behavioral outcomes.

The< strong-pharmacokinetic profile of this compound is another critical factor to consider. Factors such as absorption, distribution, metabolism, and excretion (ADME) will determine its suitability for therapeutic use. The presence of lipophilic groups like the tert-butyl moiety may influence its solubility and bioavailability. Additionally, metabolic stability will be crucial for determining whether it requires prodrug strategies or further modifications to enhance its pharmacological duration.

In conclusion, Tert-butyl 2-(2,6-dimethoxy-4-methylphenyl)piperazine-1-carboxylate (CAS No. 2228516-45-6) represents an intriguing chemical entity with potential applications in pharmaceutical research. Its unique structural features and substitution pattern make it a valuable candidate for further exploration in drug discovery efforts aimed at modulating neurological and cardiovascular functions. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.